Cas no 1021115-41-2 (3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide)

• Product Name: 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• CAS No: 1021115-41-2
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 6491353
• PubChem ID: 42111928
• Update Time: 2025-05-21

3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide
• 3,4-dimethoxy-N-[2-[[6-(pyridin-4-ylamino)pyridazin-3-yl]amino]ethyl]benzamide
• AKOS024502182
• 3,4-dimethoxy-N-(2-((6-(pyridin-4-ylamino)pyridazin-3-yl)amino)ethyl)benzamide
• VU0638424-1
• 1021115-41-2
• F5238-0019

• Inchi： 1S/C20H22N6O3/c1-28-16-4-3-14(13-17(16)29-2)20(27)23-12-11-22-18-5-6-19(26-25-18)24-15-7-9-21-10-8-15/h3-10,13H,11-12H2,1-2H3,(H,22,25)(H,23,27)(H,21,24,26)
• InChI Key： VFVGKYUTLOJBAR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(NCCNC1=CC=C(N=N1)NC1C=CN=CC=1)=O)OC

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Additional information on 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide

Comprehensive Overview of 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide (CAS No. 1021115-41-2)

3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide (CAS No. 1021115-41-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its abbreviated name in scientific literature, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its pyridazine and pyridine moieties, which contribute to its ability to interact with various biological targets.

The compound's molecular structure is characterized by a 3,4-dimethoxybenzamide core linked to a pyridazin-3-ylamino group via an ethylamino spacer. This design enhances its solubility and bioavailability, making it a promising candidate for drug development. Recent studies have explored its potential as a kinase inhibitor, a hot topic in oncology research, given the growing demand for targeted cancer therapies. The pyridin-4-ylamino segment is particularly noteworthy, as it mimics natural ligands, enabling selective binding to enzyme active sites.

In the context of current trends, 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide aligns with the increasing focus on precision medicine and small-molecule therapeutics. Its mechanism of action is being investigated in relation to signal transduction pathways, a frequently searched topic in academic and industrial circles. Additionally, its synthetic accessibility and structural modifiability make it a versatile scaffold for medicinal chemistry optimization, addressing the demand for novel drug candidates with improved efficacy and reduced side effects.

From a technical perspective, the compound's CAS No. 1021115-41-2 serves as a critical identifier in chemical databases, ensuring accurate retrieval for researchers. Its IUPAC name, though complex, provides a systematic description that facilitates reproducibility in synthetic protocols. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has further accelerated its study, reflecting the broader shift toward AI-driven drug discovery—a trending topic in scientific forums.

Beyond its pharmacological potential, 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide exemplifies the convergence of multidisciplinary research. Its development involves insights from organic chemistry, biochemistry, and pharmacology, highlighting the collaborative nature of modern science. As the scientific community continues to explore its applications, this compound remains a subject of active investigation, with publications often citing its structure-activity relationships and binding affinity metrics.

In summary, 3,4-dimethoxy-N-[2-({6-[(pyridin-4-yl)amino]pyridazin-3-yl}amino)ethyl]benzamide (CAS No. 1021115-41-2) represents a compelling case study in the intersection of chemical innovation and therapeutic discovery. Its relevance to contemporary research themes, such as targeted therapy and drug repurposing, ensures its continued prominence in scientific discourse. For researchers and industry professionals, this compound offers a rich avenue for exploration, bridging gaps between theoretical design and practical application.